Cas no 920368-64-5 (2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one)

2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one structure
920368-64-5 structure
Product Name:2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one
CAS No:920368-64-5
MF:C24H18FN7O3
MW:471.443227291107
CID:5496205
Update Time:2025-07-17

2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 2-[[4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]-1-piperazinyl]carbonyl]-
    • 2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one
    • Inchi: 1S/C24H18FN7O3/c25-15-4-3-5-16(12-15)32-23-21(28-29-32)22(26-14-27-23)30-8-10-31(11-9-30)24(34)20-13-18(33)17-6-1-2-7-19(17)35-20/h1-7,12-14H,8-11H2
    • InChI Key: JEGIOZHYBLNWHK-UHFFFAOYSA-N
    • SMILES: C1(C(N2CCN(C3N=CN=C4N(C5=CC=CC(F)=C5)N=NC4=3)CC2)=O)OC2=CC=CC=C2C(=O)C=1

2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one Pricemore >>

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Additional information on 2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one

Research Brief on 2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one (CAS: 920368-64-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific signaling pathways. Among these, the compound 2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one (CAS: 920368-64-5) has emerged as a promising candidate for therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential clinical applications.

The compound, characterized by its unique triazolopyrimidine and chromenone scaffold, has been investigated for its inhibitory effects on various kinase targets. Recent studies have demonstrated its high selectivity and potency against specific kinases involved in cancer progression and inflammatory diseases. The presence of the fluorophenyl moiety enhances its binding affinity and metabolic stability, making it a viable candidate for further drug development.

In vitro and in vivo studies have revealed that 920368-64-5 exhibits significant anti-proliferative activity against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest by modulating key signaling pathways such as PI3K/AKT and MAPK. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Recent preclinical evaluations have also explored the pharmacokinetic and pharmacodynamic profiles of 920368-64-5. The compound demonstrates favorable oral bioavailability and a manageable toxicity profile, supporting its progression to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and dosing regimens.

In conclusion, 2-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-4H-chromen-4-one represents a promising therapeutic agent with broad-spectrum activity. Its unique chemical structure and robust biological effects warrant further investigation to fully elucidate its therapeutic potential and clinical applicability. Future research should focus on identifying biomarkers for patient stratification and exploring combination therapies to enhance its efficacy.

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